Cas no 1805077-25-1 (Methyl 3-chloro-2-(difluoromethyl)-5-iodopyridine-4-acetate)

• Product Name: Methyl 3-chloro-2-(difluoromethyl)-5-iodopyridine-4-acetate
• CAS No: 1805077-25-1
• MF: C₉H₇ClF₂INO₂
• MW: 361.511660814285
• CID: 4870854
• Update Time: 2025-10-29

Methyl 3-chloro-2-(difluoromethyl)-5-iodopyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloro-2-(difluoromethyl)-5-iodopyridine-4-acetate

• Inchi： 1S/C9H7ClF2INO2/c1-16-6(15)2-4-5(13)3-14-8(7(4)10)9(11)12/h3,9H,2H2,1H3
• InChI Key： RQEYBIKFFAQWLV-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(F)F)C(=C1CC(=O)OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• XLogP3: 2.6
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-chloro-2-(difluoromethyl)-5-iodopyridine-4-acetate

Methyl 3-chloro-2-(difluoromethyl)-5-iodopyridine-4-acetate

The compound Methyl 3-chloro-2-(difluoromethyl)-5-iodopyridine-4-acetate (CAS No. 1805077-25-1) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with chlorine, difluoromethyl, and iodine groups, along with an acetate ester group. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable compound for research and development in areas such as drug discovery, agrochemicals, and advanced materials.

Recent studies have highlighted the importance of halogenated pyridine derivatives in medicinal chemistry. The presence of chlorine and iodine atoms in the structure of Methyl 3-chloro-2-(difluoromethyl)-5-iodopyridine-4-acetate contributes to its high reactivity and selectivity in various chemical reactions. These properties make it an ideal candidate for exploring novel bioactive compounds. For instance, researchers have demonstrated that such compounds can serve as potent inhibitors of key enzymes involved in cancer progression, offering promising leads for anticancer drug development.

The difluoromethyl group attached to the pyridine ring further enhances the compound's versatility. Fluorinated molecules are known for their stability and lipophilicity, which are crucial attributes for drug candidates. Recent advancements in fluorination techniques have enabled the synthesis of such complex molecules with greater precision, ensuring higher yields and purity. This has facilitated the exploration of Methyl 3-chloro-2-(difluoromethyl)-5-iodopyridine-4-acetate in diverse applications, including as intermediates in the synthesis of advanced pharmaceuticals and agrochemicals.

In terms of synthesis, Methyl 3-chloro-2-(difluoromethyl)-5-iodopyridine-4-acetate is typically prepared through a multi-step process involving nucleophilic aromatic substitution and esterification reactions. The use of iodine as a leaving group plays a critical role in achieving high regioselectivity during these transformations. Recent research has focused on optimizing these synthetic pathways to minimize environmental impact and improve cost-efficiency, aligning with the principles of green chemistry.

The application of Methyl 3-chloro-2-(difluoromethyl)-5-iodopyridine-4-acetate extends beyond traditional chemical synthesis. Its unique electronic properties make it a potential candidate for use in organic electronics, particularly in the development of new semiconducting materials. Studies have shown that such compounds can exhibit desirable charge transport characteristics, making them suitable for applications in flexible electronics and optoelectronic devices.

Moreover, the compound's ability to act as a versatile building block has been leveraged in the construction of complex heterocyclic frameworks. By incorporating this molecule into larger structures, chemists can design compounds with tailored functionalities for specific applications. This approach has been instrumental in advancing research into novel materials for energy storage and catalysis.

In conclusion, Methyl 3-chloro-2-(difluoromethyl)-5-iodopyridine-4-acetate (CAS No. 1805077-25-1) stands out as a significant compound with multifaceted applications across various scientific disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and material science, positions it as a key player in driving innovation in chemistry and related fields.